Cas no 2098426-48-1 (4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester)

• Product Name: 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester
• CAS No: 2098426-48-1
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• MDL: MFCD31557908
• CID: 4786135
• Update Time: 2025-08-04

4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester
• 4-Bromo-2-(2,2,2-trifluoro-ethoxy)-benzoic acid methyl ester
• BrC1=CC(=C(C(=O)OC)C=C1)OCC(F)(F)F
• methyl 4-bromo-2-(2,2,2-trifluoroethoxy)benzoate

• MDL： MFCD31557908
• Inchi： 1S/C10H8BrF3O3/c1-16-9(15)7-3-2-6(11)4-8(7)17-5-10(12,13)14/h2-4H,5H2,1H3
• InChI Key： AYWDNPZOXDUXJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 311.96089 g/mol
• Monoisotopic Mass: 311.96089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5
• Molecular Weight: 313.07

Additional information on 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester

Professional Introduction to 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester (CAS No. 2098426-48-1)

4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2098426-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated benzoic acid esters, which are widely studied for their potential biological activities and structural versatility. The presence of both bromine and trifluoroethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester consists of a benzoic acid core substituted with a bromine atom at the 4-position and a 2,2,2-trifluoroethoxy group at the 2-position. The methyl ester moiety at the carboxyl group enhances its solubility and bioavailability, facilitating its use in various pharmacological applications. This compound’s chemical formula can be represented as C₁₀H₇BrF₃O₃, reflecting its composition of carbon, hydrogen, bromine, fluorine, and oxygen atoms.

In recent years, 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester has been explored as a key intermediate in the synthesis of biologically active molecules. Its brominated aromatic ring serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the creation of structurally complex derivatives with tailored pharmacological properties.

The trifluoroethoxy group in 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester contributes to its metabolic stability and lipophilicity, which are critical factors in drug design. The electron-withdrawing nature of fluorine atoms enhances the compound’s binding affinity to biological targets, making it an attractive candidate for modulating enzyme activity and receptor interactions. Such characteristics have prompted researchers to investigate its potential in addressing various therapeutic challenges.

One of the most promising areas of research involving 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester is its application in oncology. Preclinical studies have demonstrated that benzoic acid derivatives can exhibit inhibitory effects on kinases and other cancer-related enzymes. The bromine atom in this compound’s structure facilitates interactions with metal ions commonly involved in enzymatic catalysis, while the trifluoroethoxy group modulates binding affinity through steric and electronic effects. These findings suggest that 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester may serve as a lead compound for developing novel anticancer agents.

Furthermore, 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester has shown promise in anti-inflammatory and immunomodulatory applications. Research indicates that benzoic acid derivatives can interact with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound enhance its ability to modulate these pathways effectively. By targeting inflammatory mediators, it may offer therapeutic benefits in conditions characterized by excessive inflammation.

The synthesis of 4-Bromo-2-(2,2,2-trifluoroethoxy)-benzoic acid methyl ester involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 4-bromobenzoic acid and 1-chloro-1-fluoro-1-(trifluoromethyl)ethanol, the compound can be synthesized through nucleophilic substitution followed by esterification. This synthetic route underscores the availability of starting materials and the efficiency of modern synthetic methodologies.

In conclusion,4-Bromo-2-(2, 22 , 22 -trifluoroethoxy)-benzoic acid methyl ester (CAS No. 2098426-48-1) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of bromine and trifluoroethoxy substituents provides a versatile platform for drug discovery across multiple therapeutic areas. As ongoing studies continue to uncover new biological activities and synthetic applications,4-Bromo - 22 -(22 , 22 ,22 -trifluoroethoxy) -benz o ic ac id m ethyl ester is poised to play an increasingly important role in the development of next-generation therapeutics.